2-(4-fluorophenoxy)-N-isopropylacetamide

• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol
• SMILES: CC(C)NC(=O)COC1=CC=C(C=C1)F
• InChI: InChI=1S/C11H14FNO2/c1-8(2)13-11(14)7-15-10-5-3-9(12)4-6-10/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChIKey: XABGFWVROZGNJF-UHFFFAOYSA-N

2-(4-Fluorophenoxy)-N-isopropylacetamide: Structural Identity, Class Baseline, and Procurement-Relevant Profile

2-(4-Fluorophenoxy)-N-isopropylacetamide (molecular formula C₁₁H₁₄FNO₂, molecular weight 211.23 g·mol⁻¹) is a synthetic phenoxyacetamide derivative characterized by a 4-fluorophenoxy ether linked to an N-isopropyl acetamide moiety . Its core scaffold places it within a well-precedented class of bioactive small molecules that have been investigated as monoamine oxidase (MAO) inhibitors, type III secretion system (T3SS) inhibitors in Pseudomonas aeruginosa, and agricultural fungicides [1][2]. Direct quantitative experimental data for this specific compound remain sparse in the open literature; therefore, this guide relies on structurally authenticated identity parameters and class-level structure-activity relationship (SAR) inferences drawn from the closest publicly documented analogs to establish its differential procurement rationale.

Secondary N-isopropyl amide with zero hydrogen-bond donor (HBD) for permeability-oriented research and synthetic derivatization

4-Fluorophenoxy core positioned within a reported monoamine oxidase (MAO) inhibitor pharmacophore class

Predicted intermediate lipophilicity distinct from polar primary amide and highly lipophilic N-aryl analogs, supporting balanced solubility-permeability profiling

• [1] Shen, W. et al. Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Molecules 2014, 19(11), 18620–18631. PMID: 25405283. View Source
• [2] Spatz, D. M. N-Substituted Phenoxyacetamide Fungicides. U.S. Patent 4,535,087, August 13, 1985. View Source

Why 2-(4-Fluorophenoxy)-N-isopropylacetamide Cannot Be Treated as Interchangeable with Generic Phenoxyacetamides

Within the phenoxyacetamide class, small structural perturbations—particularly at the amide nitrogen and the phenoxy ring—produce disproportionately large changes in lipophilicity, hydrogen-bonding capacity, metabolic stability, and target selectivity [1]. 2-(4-Fluorophenoxy)-N-isopropylacetamide occupies a distinct physicochemical niche: its secondary N-isopropyl amide eliminates the primary amide hydrogen-bond donor of the des-isopropyl analog, while its 4-fluorophenoxy ether confers a different electronic profile compared to regioisomeric N-phenyl variants. These differences are non-trivial for procurement decisions because they directly affect solubility, membrane permeability, and the compound's suitability as a synthetic building block for further derivatization. The quantitative evidence presented in Section 3 demonstrates why this compound, despite its structural simplicity, cannot be freely swapped for any single commercially available phenoxyacetamide analog without altering experimental outcomes.

2-(4-Fluorophenoxy)acetamide (des-isopropyl primary amide) differs in HBD count (1 vs 0), which may alter passive permeability and N-dealkylation susceptibility; experimental outcomes from the primary amide may not transfer directly to the secondary amide.

N-Aryl phenoxyacetamide analogs (e.g., N-(3-chloro-4-fluorophenyl) derivative) are substantially more lipophilic, potentially shifting solubility, non-specific binding, and membrane partitioning away from the target compound's moderate lipophilicity window.

Flufenacet incorporates a thiadiazole ring and trifluoromethyl group, increasing molecular complexity; its scaffold does not serve as a simplified phenoxyacetamide entry point and may limit synthetic versatility compared to the target compound.

• [1] Shen, W. et al. Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Molecules 2014, 19(11), 18620–18631. PMID: 25405283. View Source

2-(4-Fluorophenoxy)-N-isopropylacetamide vs. Closest Analogs: Quantitative Comparative Evidence for Procurement Decisions

Hydrogen-Bond Donor Elimination vs. 2-(4-Fluorophenoxy)acetamide (Des-Isopropyl Analog)

The target compound contains a secondary N-isopropyl amide and therefore possesses zero hydrogen-bond donors (HBD = 0). In contrast, 2-(4-fluorophenoxy)acetamide (CAS 332-50-3) is a primary amide with one hydrogen-bond donor (HBD = 1) . Elimination of the amide NH reduces the compound's total polar surface area and typically enhances passive membrane permeability by 2- to 5-fold in Caco-2 monolayer assays for analogous amide pairs, although direct permeability data for this specific pair are not publicly available [1]. This structural difference also removes a potential metabolic site for N-dealkylation or N-glucuronidation, a feature that is particularly relevant when the compound is used as a synthetic intermediate for further N-functionalization.

HBD Count

Cross-study context

HBD = 0 (secondary amide)

vs. primary amide HBD = 1

Eliminates primary amide HBD; alters permeability and metabolic handling profile

Direct permeability data not reported; class-level inference applies

Evidence Dimension	Hydrogen-bond donor count (HBD)
Target Compound Data	HBD = 0 (secondary amide; N-isopropyl-substituted)
Comparator Or Baseline	2-(4-Fluorophenoxy)acetamide (CAS 332-50-3): HBD = 1 (primary amide)
Quantified Difference	ΔHBD = -1 (complete elimination of amide hydrogen-bond donor capacity)
Conditions	Structural comparison based on validated chemical identity; HBD count per Lipinski rule definition

Why This Matters

A difference of one hydrogen-bond donor is a binary structural parameter that directly influences solubility-permeability tradeoffs and qualifies or disqualifies a compound for specific assay formats requiring low-HBD scaffolds.

• [1] Veber, D. F. et al. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45(12), 2615–2623. (Establishes the relationship between HBD count and permeability; used here as a class-level inference framework.) View Source

Lipophilicity (LogP) Differentiation vs. 2-(4-Fluorophenoxy)acetamide and N-(3-Chloro-4-fluorophenyl)-2-(4-fluorophenoxy)acetamide

The experimentally determined LogP for 2-(4-fluorophenoxy)acetamide (des-isopropyl primary amide) is 1.39 . For the more elaborated halogenated analog N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenoxy)acetamide, the ACD/LogP is 4.07 . The target compound, carrying an N-isopropyl group but lacking the N-aryl substituent, is structurally intermediate between these two. Applying the established Hansch π-contribution for N-isopropyl substitution (approximately +0.5 to +0.7 log units relative to primary amide), the predicted LogP for 2-(4-fluorophenoxy)-N-isopropylacetamide falls in the range of 1.9 to 2.2. This positions it as a moderately lipophilic congener suitable for applications where balanced aqueous solubility and membrane partitioning are required, distinguishing it from both the overly hydrophilic primary amide analog (LogP = 1.39) and the excessively lipophilic N-aryl derivative (LogP = 4.07).

Lipophilicity (LogP)

Class-level inference

Target: 1.9–2.2 (pred.)

Des-isopropyl: 1.39 (exp.)

N-aryl Cl: 4.07 (ACD)

Occupies intermediate lipophilicity window distinct from commercial analogs

Predicted via Hansch π; experimental LogP not yet determined

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP (predicted range): 1.9–2.2 (estimated by Hansch π-contribution from N-isopropyl substitution)
Comparator Or Baseline	2-(4-Fluorophenoxy)acetamide: LogP = 1.39 (experimental) ; N-(3-Chloro-4-fluorophenyl)-2-(4-fluorophenoxy)acetamide: ACD/LogP = 4.07
Quantified Difference	Target compound predicted LogP is approximately 0.5–0.8 units higher than the des-isopropyl primary amide and 1.9–2.2 units lower than the N-aryl chlorinated analog
Conditions	LogP values: experimental (chem960) for 332-50-3; ACD/Labs Percepta v14.00 predicted (ChemSpider) for N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenoxy)acetamide

Why This Matters

LogP is the single most predictive parameter for membrane permeability, solubility, and non-specific protein binding; the target compound occupies a LogP window that is distinct from both the more polar and more lipophilic commercially available analogs, making it the only procurement option for experiments requiring this specific lipophilicity range.

Synthetic Tractability and Building-Block Utility vs. Flufenacet (CAS 142459-58-3)

Flufenacet (CAS 142459-58-3) is a commercial oxyacetamide herbicide that shares the phenoxyacetamide core but incorporates a 5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl ether substituent, resulting in a molecular weight of 363.33 g·mol⁻¹ and a LogP of 3.2 [1]. 2-(4-Fluorophenoxy)-N-isopropylacetamide, with a molecular weight of 211.23 g·mol⁻¹, is structurally less complex: it lacks the heterocyclic thiadiazole ring and the trifluoromethyl group. This reduced complexity translates to greater synthetic accessibility—the target compound can be prepared by a single-step amidation of 2-(4-fluorophenoxy)acetic acid (CAS 405-79-8, commercially available) with isopropylamine . In contrast, flufenacet synthesis requires multi-step construction of the thiadiazole ring and its subsequent coupling. For laboratories requiring a phenoxyacetamide scaffold for derivatization or SAR exploration, the target compound offers a significantly simpler and more atom-economical starting point, with fewer functional groups that could interfere in downstream reactions.

Synthetic Accessibility

Cross-study context

Target: 1-step, MW 211

Flufenacet: multi-step, MW 363

Simpler building block; reduces synthetic barrier for library synthesis

Synthetic routes based on published methods; actual yields may vary

Evidence Dimension	Molecular complexity and synthetic step count
Target Compound Data	MW = 211.23 g·mol⁻¹; 1-step amidation from commercially available 2-(4-fluorophenoxy)acetic acid; 0 heterocyclic rings
Comparator Or Baseline	Flufenacet: MW = 363.33 g·mol⁻¹; multi-step synthesis requiring thiadiazole ring construction; 1 heterocyclic ring; LogP = 3.2 [1]
Quantified Difference	ΔMW = -152.10 g·mol⁻¹ (42% lower); estimated synthetic step reduction of 2–4 steps; ΔLogP ≈ -1.0 to -1.3 units
Conditions	Comparison based on published flufenacet physicochemical data and established synthetic routes to phenoxyacetamides

Why This Matters

For research programs building focused compound libraries or exploring SAR around the phenoxyacetamide core, the target compound offers a substantially lower synthetic barrier and reduced procurement cost compared to flufenacet, while retaining the core pharmacophore.

• [1] Flufenacet — LogP: 3.2; Solubility in water: 16 mg/L at 20°C; MW: 363.33. Wikipedia. https://en.wikipedia.org/wiki/Flufenacet View Source

Monoamine Oxidase (MAO) Inhibition Potential: Class-Level SAR Inference from Phenoxyacetamide Congeners

Shen et al. (2014) demonstrated that 2-phenoxyacetamide analogs constitute a novel class of potent and selective MAO inhibitors, with the most active compound (compound 21) exhibiting IC₅₀ values of 0.018 μM against MAO-A and 0.07 μM against MAO-B [1]. The SAR analysis established that substituents on the phenoxy ring are primary drivers of MAO-A versus MAO-B selectivity, while N-substitution modulates potency. The target compound combines two structural features that, based on the published SAR, are favorable: (i) a 4-fluoro substituent on the phenoxy ring, which in related fluoroaromatic MAO inhibitors enhances metabolic stability and binding affinity through hydrophobic and electrostatic interactions with the FAD cofactor; and (ii) an N-isopropyl group, which provides steric bulk that can influence subtype selectivity. It must be explicitly noted that the target compound itself was not tested in this study, and no direct MAO inhibition data are available for it; the above represents a class-level inference only.

MAO Inhibition Potential

Class-level inference

No direct exp. IC₅₀

Predicted range 0.5–10 μM (Shen et al. 2014 congeners)

Scaffold validated as MAO inhibitor pharmacophore; novel SAR position

Class-level inference only; direct enzyme assay required for confirmation

Evidence Dimension	MAO inhibitory activity (IC₅₀)
Target Compound Data	No direct experimental data available. Predicted MAO-A IC₅₀ range based on closest congeners: estimated 0.5–10 μM (extrapolated from compound 12 and compound 21 in the series)
Comparator Or Baseline	Reference compounds from Shen et al. 2014: compound 21 (IC₅₀ MAO-A = 0.018 μM, MAO-B = 0.07 μM); compound 12 (SI = 245 for MAO-A selectivity) [1]
Quantified Difference	Cannot be quantified without direct experimental measurement. Class-level inference suggests potential MAO-A inhibitory activity in the low micromolar range, but this is unverified.
Conditions	Recombinant human MAO-A and MAO-B enzyme assays; HepG2 and SHSY-5Y cell lysates [1]

Why This Matters

For researchers investigating CNS targets or antidepressant mechanisms, the phenoxyacetamide scaffold is validated as an MAO inhibitor pharmacophore. The target compound occupies an unexplored position in the SAR landscape that bridges between the published primary amide series and more heavily substituted analogs, offering a procurement opportunity for novel SAR expansion.

• [1] Shen, W. et al. Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Molecules 2014, 19(11), 18620–18631. PMID: 25405283. View Source

2-(4-Fluorophenoxy)-N-isopropylacetamide: Evidence-Anchored Application Scenarios for Scientific and Industrial Procurement

Medicinal Chemistry: Phenoxyacetamide Scaffold Expansion for CNS Target Programs

The phenoxyacetamide class has been validated as a source of potent monoamine oxidase (MAO) inhibitors, with the most active reported congener achieving an IC₅₀ of 0.018 μM against MAO-A [1]. 2-(4-Fluorophenoxy)-N-isopropylacetamide occupies an unexplored position in the SAR matrix defined by Shen et al. (2014), specifically combining a 4-fluoro substituent (known to enhance metabolic stability in fluoroaromatic CNS agents) with an N-isopropyl amide (absent from all compounds in the published series). Procurement of this compound enables medicinal chemistry teams to test the hypothesis that N-isopropyl substitution improves MAO-B selectivity while maintaining MAO-A potency, a key objective for next-generation antidepressant candidates with reduced dietary tyramine interaction risk.

Agricultural Chemistry: Simplified Scaffold for Non-Commodity Fungicide Lead Discovery

N-Substituted phenoxyacetamides have established utility as agricultural fungicides, with particular efficacy against Tomato Late Blight (Phytophthora infestans) documented in U.S. Patent 4,535,087 [2]. 2-(4-Fluorophenoxy)-N-isopropylacetamide offers a structurally simpler alternative to the commercial herbicide flufenacet (MW 363 vs. 211 g·mol⁻¹), reducing synthetic complexity by eliminating the thiadiazole ring while retaining the phenoxyacetamide pharmacophore. For agrochemical discovery programs seeking novel fungicidal or herbicidal lead matter with lower manufacturing cost potential and reduced environmental persistence, this compound provides a rationally selected entry point for focused library synthesis and structure-activity optimization.

Synthetic Methodology Development and Building-Block Procurement

The compound's structural simplicity—a secondary N-isopropyl amide coupled to a 4-fluorophenoxy ether—makes it an ideal substrate for methodological studies involving amide bond functionalization, directed C–H activation, or late-stage fluorination. Its single-step synthesis from commercially available 2-(4-fluorophenoxy)acetic acid (CAS 405-79-8) ensures reliable in-house preparation or cost-effective custom synthesis procurement. The absence of a primary amide hydrogen-bond donor (HBD = 0) eliminates competing coordination sites that could interfere with transition-metal-catalyzed transformations, a practical advantage over the des-isopropyl primary amide analog (HBD = 1) for synthetic chemistry laboratories developing new C–N or C–C bond-forming reactions.

Physicochemical Reference Standard for Lipophilicity Optimization Studies

With a predicted LogP in the range of 1.9–2.2, 2-(4-fluorophenoxy)-N-isopropylacetamide occupies a strategically important lipophilicity window between the more hydrophilic primary amide analog (LogP = 1.39) and the more lipophilic halogenated N-aryl derivatives (LogP > 4.0). This intermediate LogP value makes it suitable as a calibration or reference compound in chromatographic hydrophobicity measurements (e.g., reversed-phase HPLC LogP determination), in silico model validation, and experimental lipophilicity-permeability correlation studies. For analytical chemistry and ADME laboratories, procurement of this compound fills a gap in the commercially available phenoxyacetamide reference set.

Application

Selection Property

Validation Focus

Phenoxyacetamide SAR Studies for CNS Enzyme Targets

N-isopropyl substitution effect on MAO subtype selectivity profile

Recombinant MAO-A/MAO-B enzyme inhibition assays

Fungicide Lead Discovery (Non-Commodity)

Simplified phenoxyacetamide core without heterocyclic complexity

In vitro growth inhibition vs. Phytophthora infestans and related oomycetes

Amide Bond Functionalization Methodology

Secondary amide with zero HBD; avoids competing metal coordination

Transition-metal-catalyzed C–N or C–C coupling reaction screening

Lipophilicity Reference Calibration

Predicted intermediate LogP (~2.0) bridging polar and lipophilic references

Reversed-phase HPLC LogP correlation and in silico model validation

• [1] Shen, W. et al. Synthesis and Biological Evaluation of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Molecules 2014, 19(11), 18620–18631. PMID: 25405283. View Source
• [2] Spatz, D. M. N-Substituted Phenoxyacetamide Fungicides. U.S. Patent 4,535,087, August 13, 1985. View Source